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Abstract
BKM120, also known as Buparlisib, is a potent and selective pan-class I phosphoinositide 3-

kinase (PI3K) inhibitor widely utilized in cancer research.[1] Its mechanism of action involves

the inhibition of p110α, p110β, p110δ, and p110γ isoforms, which are crucial components of

the PI3K/AKT/mTOR signaling pathway that governs cell proliferation, survival, and growth.[2]

[3] Proper preparation of BKM120 stock solutions is critical for accurate and reproducible

experimental results. This document provides detailed protocols for the preparation of BKM120

stock solutions using dimethyl sulfoxide (DMSO), along with guidelines for storage and use in

common in vitro assays.
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Parameter Value Reference

Synonyms Buparlisib, NVP-BKM120 [2][3][4]

Molecular Weight 410.39 g/mol [2][3]

CAS Number 944396-07-0 [2][3]

Solubility in DMSO ≥20.52 mg/mL to 100 mg/mL [3][5][6]

Solubility in Ethanol
~2 mg/mL to ≥11.36 mg/mL

(with sonication)
[4][5]

Solubility in Water Insoluble [4][5]

In Vitro Inhibitory Concentrations (IC50)
Isoform IC50 (nM) Reference

p110α 52 [2][3]

p110β 166 [2][3]

p110δ 116 [2][3]

p110γ 262 [2][3]

Signaling Pathway
BKM120 targets the class I PI3K enzymes, which are central to a signaling cascade that is

frequently hyperactivated in various cancers. Upon activation by growth factors, PI3K

phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol

(3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating

downstream effectors such as AKT. Activated AKT, in turn, phosphorylates a multitude of

substrates, including mTOR, leading to the promotion of cell growth, proliferation, and survival.

By inhibiting PI3K, BKM120 effectively blocks this entire downstream signaling pathway.[1][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.selleckchem.com/products/buparlisib-bkm120-pi3k-inhibitor.html
https://www.medchemexpress.com/NVP-BKM120.html
https://lktlabs.com/product/bkm120/
https://www.selleckchem.com/products/buparlisib-bkm120-pi3k-inhibitor.html
https://www.medchemexpress.com/NVP-BKM120.html
https://www.selleckchem.com/products/buparlisib-bkm120-pi3k-inhibitor.html
https://www.medchemexpress.com/NVP-BKM120.html
https://www.medchemexpress.com/NVP-BKM120.html
https://www.apexbt.com/bkm120.html
https://www.raybiotech.com/bkm120-331-10380
https://lktlabs.com/product/bkm120/
https://www.apexbt.com/bkm120.html
https://lktlabs.com/product/bkm120/
https://www.apexbt.com/bkm120.html
https://www.selleckchem.com/products/buparlisib-bkm120-pi3k-inhibitor.html
https://www.medchemexpress.com/NVP-BKM120.html
https://www.selleckchem.com/products/buparlisib-bkm120-pi3k-inhibitor.html
https://www.medchemexpress.com/NVP-BKM120.html
https://www.selleckchem.com/products/buparlisib-bkm120-pi3k-inhibitor.html
https://www.medchemexpress.com/NVP-BKM120.html
https://www.selleckchem.com/products/buparlisib-bkm120-pi3k-inhibitor.html
https://www.medchemexpress.com/NVP-BKM120.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5361214/
https://aacrjournals.org/mct/article/11/2/317/91391/Identification-and-Characterization-of-NVP-BKM120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane Cytoplasm

Receptor Tyrosine
Kinase (RTK)

PI3K

Activation

PIP3

Phosphorylation

BKM120

Inhibition

PIP2

AKT

Activation

mTOR

Activation

Cell Proliferation,
Growth, Survival

Promotion

Click to download full resolution via product page

Figure 1. BKM120 inhibits the PI3K/AKT/mTOR signaling pathway.
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Protocol 1: Preparation of a 10 mM BKM120 Stock
Solution in DMSO
Materials:

BKM120 powder (MW: 410.39 g/mol )

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Weighing BKM120: In a sterile microcentrifuge tube, accurately weigh out 4.10 mg of

BKM120 powder.

Adding DMSO: Add 1 mL of anhydrous DMSO to the tube containing the BKM120 powder. It

is crucial to use fresh, high-quality DMSO as moisture can reduce the solubility of BKM120.

[2]

Dissolution: Vortex the solution vigorously for several minutes to ensure complete

dissolution. If necessary, gentle warming to 37°C for 10 minutes or brief sonication can aid in

dissolving the compound.[5] Visually inspect the solution to ensure there are no visible

particulates.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 6 months) or

at -80°C for long-term storage (up to 2 years).[3][8] Avoid repeated freeze-thaw cycles.[2]

Protocol 2: Cell Viability (MTT) Assay using BKM120
This protocol outlines a general procedure for assessing the effect of BKM120 on the viability of

cancer cell lines.
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Materials:

Cancer cell line of interest

Complete cell culture medium

96-well flat-bottom plates

BKM120 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5

mg/mL in PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[9]

Workflow:
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Figure 2. Workflow for a cell viability (MTT) assay with BKM120.
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Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴

to 1 x 10⁵ cells/well) in 100 µL of complete culture medium and incubate overnight.[9]

Drug Preparation: Prepare serial dilutions of the 10 mM BKM120 stock solution in complete

culture medium to achieve the desired final concentrations. It is recommended to first

perform a dilution series in DMSO before the final dilution in medium to avoid precipitation. A

vehicle control containing the same final concentration of DMSO (typically ≤0.5%) should

also be prepared.[10]

Cell Treatment: Remove the old medium from the wells and add 100 µL of the prepared

BKM120 dilutions or vehicle control.

Incubation: Incubate the plate for a specified period, for example, 72 hours, at 37°C in a 5%

CO₂ incubator.[9]

MTT Addition: After the incubation period, add 10 µL of the 12 mM MTT stock solution to

each well.[9]

Formazan Formation: Incubate the plate for 4 hours at 37°C to allow for the formation of

formazan crystals.[9]

Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly by

pipetting to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells. The IC50 value, the concentration of BKM120 that inhibits cell viability by 50%, can be

determined using non-linear regression analysis.

Important Considerations
DMSO Quality: The use of anhydrous, high-purity DMSO is critical to prevent compound

precipitation and degradation.[2]
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Final DMSO Concentration: The final concentration of DMSO in cell culture experiments

should be kept as low as possible, generally below 0.5%, to avoid cytotoxicity.[10] Always

include a vehicle control with the same DMSO concentration as the treated samples.

Aliquoting: To maintain the stability and integrity of the BKM120 stock solution, it is highly

recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles.[2][8]

Safety Precautions: BKM120 is a potent bioactive compound. Handle with appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses. All

handling should be performed in a chemical fume hood.

By following these detailed protocols and guidelines, researchers can ensure the accurate and

effective preparation and use of BKM120 for their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
BKM120 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667128#preparing-bkm120-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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